N-(4-ethylphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[6-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H21N5OS2/c1-3-16-6-8-18(9-7-16)26-20(29)14-30-21-11-10-19(27-28-21)22-15(2)25-23(31-22)17-5-4-12-24-13-17/h4-13H,3,14H2,1-2H3,(H,26,29)
• InChI Key: NFZFAMWNGOKZPN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(N=C(S3)C4=CN=CC=C4)C
• Molecular Formula: C23H21N5OS2
• Molecular Weight: 447.6 g/mol

Description

N-(4-ethylphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N5OS2 and its molecular weight is 447.58. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Facile Synthesis of Heterocycles

Research by Rady and Barsy (2006) highlights the synthesis of various heterocycles, including pyridine and pyridazine derivatives, through reactions involving ethyl 2-arylhydrazono-3-butyrates and cyanoacetamide derivatives. This work underlines the versatility of such compounds in generating a wide range of heterocyclic structures, which are crucial scaffolds in many pharmaceutical agents (E. A. E. Rady, M. Barsy, 2006).

Insecticidal Assessment

Fadda et al. (2017) explored the insecticidal potential of heterocyclic compounds against the cotton leafworm, demonstrating the agricultural applications of such chemicals. This research shows the broad utility of heterocyclic compounds beyond pharmaceuticals, extending into agrochemicals for pest management (A. Fadda, M. Salam, E. Tawfik, E. Anwar, H. Etman, 2017).

Antimicrobial Activities

Wardkhan et al. (2008) reported on the synthesis of thiazoles and their fused derivatives, demonstrating significant antimicrobial activities against bacterial and fungal strains. This underscores the potential of heterocyclic compounds in addressing resistance issues in infectious diseases (Wagnat W. Wardkhan, M. Youssef, Faten I. Hamed, S. Ouf, 2008).

Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and examined their antioxidant activities, highlighting the importance of such compounds in combating oxidative stress-related diseases. This reflects the growing interest in heterocyclic compounds as potential therapeutics for conditions caused by oxidative damage (K. Chkirate, S. Fettach, K. Karrouchi, N. K. Sebbar, E. Essassi, J. Mague, S. Radi, M. El Abbes Faouzi, N. N. Adarsh, Y. Garcia, 2019).